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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Executive Summary & Risk Profile
From the Desk of the Senior Application Scientist: Handling Rhodinyl propionate requires a

nuanced understanding of its physicochemical behavior. While often categorized as a

"fragrance ingredient" or "flavor standard," in a research context, we treat it as a lipophilic

irritant with combustible properties.

The primary safety vector for this molecule is dermal absorption and material degradation.

Unlike simple inorganic acids, Rhodinyl propionate is a fatty ester. It does not burn skin

immediately upon contact; rather, it solvates into the lipid bilayer of the epidermis, causing

delayed irritation (H315) and potential sensitization. Furthermore, esters are notorious for

swelling natural rubber, making standard latex gloves a critical failure point in your safety

protocol.

Physicochemical Risk Drivers:
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Property Value Operational Implication

CAS Number 105-89-5
Unique identifier for inventory

tracking.[1]

Flash Point ~89°C - 96°C (193°F - 205°F)

Combustible (Class IIIA). Avoid

open flames or high-heat

sources.[1]

Vapor Pressure 0.005 mmHg @ 25°C

Low volatility.[1][2] Inhalation

risk is minimal unless heated

or aerosolized.

Solubility
Insoluble in water; Soluble in

alcohol

Do not use water for initial spill

cleanup; it will spread the

chemical.[1]

Specific Gravity ~0.90
Floats on water.[1] Aquatic

toxicity hazard (H411).

Personal Protective Equipment (PPE) Matrix
This protocol is designed to prevent permeation (chemical passing through the glove) and

degradation (chemical physically damaging the material).

A. Hand Protection: The "Ester Protocol"
Recommendation: Nitrile (Minimum 5 mil thickness) Status:Splash Protection Only

The Science: Rhodinyl propionate is an ester. Esters can cause swelling and degradation

in natural rubber (Latex). While heavy-gauge Nitrile offers decent resistance to high-

molecular-weight esters, it is not impervious.[1]

Protocol:

Inspect: Check gloves for pinholes before donning.

Change Frequency: Replace gloves every 30 minutes during continuous handling, or

immediately upon splash contact.
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Prohibited: Do NOT use Latex or thin Vinyl gloves. They will degrade rapidly, increasing

skin absorption risk.

B. Eye & Face Protection
Recommendation: ANSI Z87.1 Safety Glasses with Side Shields Condition: If pouring volumes

>500mL or working under pressure/heat, upgrade to Chemical Splash Goggles.

Reasoning: The lipophilic nature of the substance means it is difficult to flush out of the eye

with water alone. Prevention of splash entry is far superior to remediation.

C. Respiratory Protection
Recommendation: Local Exhaust Ventilation (Fume Hood) Status: Mandatory for heated

applications.

The Science: With a vapor pressure of 0.005 mmHg, ambient evaporation is slow. However,

if the experimental workflow involves heating the substance above 60°C, the vapor

concentration can reach irritant levels.

Contingency: If a fume hood is unavailable during heating, a half-face respirator with Organic

Vapor (OV) cartridges is required.

Operational Workflow: Safe Handling Lifecycle
The following diagram outlines the logical flow of handling, emphasizing the "Check-Point"

methodology to ensure safety at every transition.
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Figure 1: The "Check-Point" safety workflow ensures that glove integrity is verified before

handling and that splash events trigger an immediate doffing cycle.[1]

Emergency Response & Disposal Protocols
Spill Management (Small Scale < 1L)

Isolate: Evacuate the immediate area and remove ignition sources (Flash point ~90°C).

Contain: Do NOT use water. Use an inert absorbent (vermiculite, sand, or polypads).[3]

Why: Water will cause the ester to float and spread, expanding the contamination zone.

Clean: Scoop absorbed material into a sealable waste container. Clean the surface with a

soap/water solution (surfactants are needed to solubilize the oily residue).

Waste Disposal
Classification: Non-halogenated Organic Solvent Waste.

Directive: Never flush down the drain. This compound is toxic to aquatic life (H411) and can

accumulate in water systems.

Labeling: Label container clearly with "Combustible Liquid" and "Marine Pollutant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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